Cas no 1253654-23-7 (5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one)

• Product Name: 5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one
• CAS No: 1253654-23-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 1082869
• PubChem ID: 53415041
• Update Time: 2025-04-20

5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one
• 5-(2-aminoethyl)-1-(phenylmethyl)-2-Pyrrolidinone
• MFCD16249833
• 5-(2-Amino-ethyl)-1-benzyl-pyrrolidin-2-one
• DA-19390
• DB-032157
• 1253654-23-7

• Inchi： 1S/C13H18N2O/c14-9-8-12-6-7-13(16)15(12)10-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2
• InChI Key： GXOXJYBZFHUQJL-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCN)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų